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Foundational

Physicochemical properties of 1-benzhydryl-4-(2-iodobenzoyl)piperazine

An In-depth Technical Guide to the Physicochemical Properties of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine Abstract This technical guide provides a comprehensive overview of the core physicochemical properties of 1-benzhy...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Physicochemical Properties of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 1-benzhydryl-4-(2-iodobenzoyl)piperazine, a molecule of significant interest in medicinal chemistry and drug development. The structure combines three key pharmacophores: the lipophilic benzhydryl group, the versatile piperazine linker, and a substituted iodobenzoyl moiety.[1][2] This document outlines the logical synthesis, purification, and detailed analytical characterization of the title compound. It is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols. The methodologies described herein are designed to be self-validating, ensuring scientific integrity and reproducibility.

Molecular Structure and Computed Properties

The foundational attributes of a compound dictate its behavior in both chemical and biological systems. 1-Benzhydryl-4-(2-iodobenzoyl)piperazine is a tertiary amide derived from the acylation of 1-benzhydrylpiperazine.

Chemical Structure:

G cluster_prep Intermediate Preparation cluster_final Final Product Synthesis reactants1 Piperazine + Benzhydryl Chloride + K₂CO₃ in DMF heat Heat Reaction Mixture (e.g., 80°C, 8h) reactants1->heat workup1 Quench with Water Extract with Ethyl Acetate heat->workup1 dry1 Dry Organic Layer (anhydrous Na₂SO₄) workup1->dry1 evap1 Evaporate Solvent (in vacuo) dry1->evap1 intermediate Intermediate: 1-Benzhydrylpiperazine evap1->intermediate cool Cool to 0-5°C intermediate->cool Use in next step reactants2 1-Benzhydrylpiperazine + 2-Iodobenzoyl Chloride + Triethylamine in DCM stir Stir at Room Temp (5-6h, monitor by TLC) reactants2->stir cool->reactants2 workup2 Evaporate Solvent, Add Water, Extract with Ethyl Acetate stir->workup2 wash Wash Organic Layer (HCl, NaHCO₃, Brine) workup2->wash dry2 Dry Organic Layer (anhydrous Na₂SO₄) wash->dry2 purify Purification: Silica Gel Column Chromatography dry2->purify product Final Product: 1-Benzhydryl-4-(2-iodobenzoyl)piperazine purify->product

Caption: Experimental workflow for synthesis and purification.

Detailed Experimental Protocol

This protocol is adapted from established methods for the synthesis of analogous benzhydrylpiperazine derivatives. [3][4][5] Part A: Synthesis of 1-Benzhydrylpiperazine (Intermediate)

  • Reactant Setup: To a round-bottom flask, add piperazine (2.0 eq), anhydrous potassium carbonate (3.0 eq), and N,N-Dimethylformamide (DMF).

    • Scientist's Note: Piperazine is used in excess to minimize the formation of the disubstituted byproduct. Potassium carbonate acts as a base to neutralize the HCl formed during the reaction. [5]2. Addition: Add benzhydryl chloride (1.0 eq) to the mixture.

  • Reaction: Heat the reaction mixture to 80°C and stir for 8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup: After completion, cool the mixture to room temperature and remove the DMF under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x).

    • Rationale: The product is organic-soluble, while inorganic salts and excess piperazine are removed in the aqueous phase.

  • Drying and Isolation: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and evaporate the solvent to yield the crude 1-benzhydrylpiperazine, which can be used in the next step without further purification or purified by recrystallization.

Part B: Synthesis of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine (Final Product)

  • Reactant Setup: Dissolve 1-benzhydrylpiperazine (1.0 eq) in dry dichloromethane (DCM) in a round-bottom flask and cool the solution to 0-5°C in an ice bath.

  • Base Addition: Add triethylamine (Et₃N, 3.0 eq) to the cold solution and stir for 10 minutes.

    • Rationale: Triethylamine is a non-nucleophilic organic base that efficiently scavenges the HCl generated during the acylation, driving the reaction to completion. [4][6]Cooling prevents potential side reactions from the exothermic process.

  • Acylation: Add a solution of 2-iodobenzoyl chloride (1.0 eq) in dry DCM dropwise to the reaction mixture.

  • Reaction: Allow the mixture to warm to room temperature and stir for 5-6 hours. Monitor the reaction's completion by TLC.

  • Workup: Remove the solvent under reduced pressure. Take up the residue in water and extract with ethyl acetate (3x).

  • Washing: Combine the organic layers and wash successively with 1M HCl (to remove excess triethylamine), saturated sodium bicarbonate solution (to remove any unreacted acid chloride), and finally with brine. [7]7. Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent in vacuo to obtain the crude product.

  • Purification: Purify the crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient (e.g., starting from 9:1 to 6:4). [3][6] * Trustworthiness: This purification step is critical for removing starting materials and byproducts, ensuring the high purity of the final compound, which can be verified by HPLC and NMR.

Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential to confirm the structure and purity of the synthesized compound. The data presented below are expected values based on analyses of structurally related molecules. [3][6][8] Table 2: Summary of Expected Analytical Data

Technique Expected Observations
Appearance White to off-white crystalline solid
Melting Point Expected in the range of 130-220°C, sharp melting point for pure compound [5][8]
¹H NMR (400 MHz, DMSO-d₆) δ ~7.1-8.0 (m, 14H, Ar-H), ~4.3 (s, 1H, (Ar)₂CH-), ~2.3-3.5 (br signals, 8H, piperazine H's) [3][5][6]
¹³C NMR (100 MHz, DMSO-d₆) δ ~165-170 (C=O), ~124-148 (Ar-C), ~92 (Ar-C-I), ~74 ((Ar)₂CH-), ~45-52 (piperazine C's) [3][8]
FT-IR (KBr, cm⁻¹) ~3030 (Ar C-H str), ~2950 (Aliphatic C-H str), ~1635-1645 (Amide C=O str), ~1250 (C-N str) [3][4][5]
MS (ESI+) m/z = 483.09 [M+H]⁺

| Purity (HPLC) | >95% (e.g., C18 column, MeCN/H₂O mobile phase, UV detection at 254 nm) [9]|

Spectroscopic Interpretation
  • NMR Spectroscopy: The disappearance of the N-H proton signal from the 1-benzhydrylpiperazine starting material (around δ 2.2 ppm) in the ¹H NMR spectrum is a primary confirmation of successful acylation. [1]The complex multiplet in the aromatic region (δ 7.1-8.0 ppm) will correspond to the 14 protons of the three aromatic rings. The sharp singlet for the benzhydryl methine proton (~4.3 ppm) is a characteristic feature. [3][5]The piperazine protons often appear as broad signals due to restricted rotation around the amide C-N bond. [10]* FT-IR Spectroscopy: The most telling feature in the IR spectrum is the strong absorption band around 1640 cm⁻¹, which is characteristic of the tertiary amide carbonyl (C=O) stretch. [3][4]This band would be absent in the spectrum of the starting material.

  • Mass Spectrometry: High-resolution mass spectrometry should confirm the molecular formula via the accurate mass of the protonated molecular ion [M+H]⁺. Common fragmentation patterns would include the cleavage of the amide bond, leading to fragments corresponding to the benzhydrylpiperazine cation and the 2-iodobenzoyl cation.

Solubility Profile

Given its highly lipophilic nature, 1-benzhydryl-4-(2-iodobenzoyl)piperazine is expected to exhibit poor solubility in aqueous buffers. It should be readily soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), dichloromethane, and chloroform. [11]For biological assays, a common practice is to prepare a concentrated stock solution in DMSO and then dilute it into the aqueous buffer of choice, though precipitation may occur at higher concentrations. [11]

Structural Insights from Crystallography

While no specific crystal structure for the title compound is publicly available, extensive crystallographic studies on analogous 1-benzhydryl-4-sulfonyl-piperazine and other N-acylpiperazine derivatives provide reliable structural predictions. [6][7][12]

  • Piperazine Conformation: The central piperazine ring will almost certainly adopt a stable chair conformation. [6][7][12]* Amide Geometry: The amide functional group (C-CO-N-C) is expected to be essentially planar due to resonance delocalization. [7]* Rotational Orientation: A significant dihedral angle is expected between the plane of the amide group and the plane of the 2-iodobenzoyl ring, likely in the range of 80°. [7]This twisted conformation minimizes steric hindrance.

References

  • Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

  • Tembare, A., et al. (2025). Synthesis and Application of Piperazine Derivatives using different Metal based ionic liquid as a catalyst.
  • Vinšová, J., et al. (n.d.). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. National Center for Biotechnology Information. Retrieved from [Link]

  • MDPI. (2021, October 8). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Retrieved from [Link]

  • (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
  • Wikipedia. (n.d.). Benzhydryl compounds. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Benzhydrylpiperazine. PubChem. Retrieved from [Link]

  • ResearchGate. (2008, August 12). Synthesis, characterization, crystal and molecular structure analysis of a novel 1-benzhydryl piperazine derivative: 1-Benzhydryl-4-(2-nitro- benzenesulfonyl). Retrieved from [Link]

  • Physics @ Manasagangotri. (2008, August 12). Synthesis, characterization, crystal and molecular structure analysis of a novel 1-benzhydryl piperazine derivative. Retrieved from [Link] Sridhar/publication/csa-10.pdf

  • National Center for Biotechnology Information. (n.d.). The crystal structure of 1-(2-iodobenzoyl)-4-(pyrimidin-2-yl)piperazine: a three-dimensional hydrogen-bonded framework, augmented by π–π stacking interactions and I⋯N halogen bonds. Retrieved from [Link]

  • EliScholar. (n.d.). Analysis of the Electronic Effects and Reactivity of Benzhydrols in the Formation of Benzhydryl Ethers. Retrieved from [Link]

  • Taylor & Francis Online. (2013, February 8). Synthesis and cytotoxicity studies of novel benzhydrylpiperazine carboxamide and thioamide derivatives. Retrieved from [Link]

  • MDPI. (2012, June 28). Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. Retrieved from [Link]

  • PubMed. (2008, September 15). Synthesis and evaluation of 1-benzhydryl-sulfonyl-piperazine derivatives as inhibitors of tumor growth and tumor angiogenesis of mouse ehrlich ascites tumor in vivo. Retrieved from [Link]

  • JOCPR. (n.d.). Synthesis, characterization, antimicrobial studies of certain piperazine containing s-triazine derived compound. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzhydryl piperazine (CAS 841-77-0). Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2012, January 1). SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF 1-BENZ-HYDRYL PIPERAZINE DERIVATIVES. Retrieved from [Link]

  • Google Patents. (n.d.). EP0159566A1 - Novel piperazine derivatives, processes for production thereof, and pharmaceutical compositions comprising said compounds as active ingredient.
  • Google Patents. (n.d.). EP0115203A1 - Benzhydrylpiperazine derivatives, process for their preparation and pharmaceutical compositions containing them.
  • ResearchGate. (2009, June 3). Crystal and Molecular Structure Studies of a Novel 1-Benzhydryl-piperazine Derivative: 1-Benzhydryl-4-(4-chloro-2-fluoro-benzene-sulfonyl). Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • Beilstein Journals. (2016, November 21). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Benzhydryl piperazine. NIST WebBook. Retrieved from [Link]

  • MDPI. (2012, June 28). Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. Retrieved from [Link]

  • JOCPR. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-(Benzo[b]thiophen-4-yl)piperazine. PubChem. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Benzhydryl piperazine. NIST WebBook. Retrieved from [Link]

  • ResearchGate. (n.d.). 1-Benzhydryl-piperazine: Isolation, structure determination, and in silico studies for a novel potential narcotic agent detected in sports supplements. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Pharmacological Profile of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine

Abstract The 1-benzhydrylpiperazine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including anticancer, antipsychotic, a...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 1-benzhydrylpiperazine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including anticancer, antipsychotic, and antihistaminic properties.[1][2][3][4][5] This technical guide provides a comprehensive framework for the pharmacological characterization of a novel derivative, 1-benzhydryl-4-(2-iodobenzoyl)piperazine. While direct studies on this specific molecule are not yet prevalent in published literature, this document synthesizes established knowledge of structurally related compounds to propose a detailed investigational roadmap. We will outline a robust synthetic protocol, hypothesize potential biological targets and therapeutic applications, and provide detailed, field-proven methodologies for its in-depth pharmacological profiling. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this promising new chemical entity.

Introduction: The Significance of the 1-Benzhydrylpiperazine Moiety

The piperazine ring is a privileged scaffold in drug discovery, renowned for its versatile biological activities.[1][3] When substituted with a benzhydryl group at the N1 position, the resulting core imparts a unique combination of lipophilicity and conformational rigidity, enabling potent interactions with a variety of biological targets.[6] This has led to the development of drugs with applications in oncology, central nervous system disorders, and beyond.[5][7][8]

Derivatives of 1-benzhydrylpiperazine have been shown to exhibit a range of pharmacological effects, including:

  • Anticancer Activity: Cytotoxicity against numerous cancer cell lines, inhibition of tumor growth, and anti-angiogenic effects.[1][3][7][9] Some derivatives have been identified as potent histone deacetylase (HDAC) inhibitors.[7][8]

  • Central Nervous System (CNS) Activity: Modulation of various CNS receptors, leading to antipsychotic, antidepressant, and anxiolytic properties.[5] Certain analogs act as antagonists of the cannabinoid-1 (CB1) receptor.[10]

  • Other Pharmacological Activities: The versatility of the scaffold is further demonstrated by its presence in compounds with antihistaminic, anthelmintic, antimicrobial, and T-type calcium channel blocking activities.[2][11][12]

The introduction of a 2-iodobenzoyl group at the N4 position of the piperazine ring is hypothesized to further refine the pharmacological profile. The iodine atom can serve as a handle for further chemical modification or act as a key interacting moiety with target proteins, potentially through halogen bonding. This guide provides the necessary framework to elucidate the specific pharmacological characteristics of 1-benzhydryl-4-(2-iodobenzoyl)piperazine.

Synthesis and Characterization

The synthesis of 1-benzhydryl-4-(2-iodobenzoyl)piperazine can be achieved through a straightforward and well-documented nucleophilic acyl substitution reaction. This approach is supported by numerous studies describing the synthesis of similar N-benzoylpiperazine derivatives.[1][2][13][14]

Proposed Synthetic Workflow

The proposed synthesis is a two-step process starting from commercially available benzophenone.

G cluster_0 Step 1: Synthesis of 1-Benzhydrylpiperazine cluster_1 Step 2: Acylation A Benzophenone B Benzhydrol A->B NaBH4, MeOH/THF C Benzhydryl Chloride B->C SOCl2 D 1-Benzhydrylpiperazine C->D Piperazine, K2CO3, DMF E 1-Benzhydrylpiperazine G 1-Benzhydryl-4-(2-iodobenzoyl)piperazine E->G Triethylamine, DCM F 2-Iodobenzoyl Chloride F->G Triethylamine, DCM

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 1-Benzhydrylpiperazine

  • Reduction of Benzophenone: Dissolve benzophenone in a mixture of methanol and tetrahydrofuran (THF) and cool to 0°C. Add sodium borohydride (NaBH4) portion-wise while maintaining the temperature. Stir the reaction mixture at room temperature for 2-3 hours until completion (monitored by TLC). Quench the reaction with water and extract the product, benzhydrol, with a suitable organic solvent.

  • Chlorination of Benzhydrol: Treat the synthesized benzhydrol with thionyl chloride (SOCl2) to yield benzhydryl chloride. This reaction is typically performed in an inert solvent.

  • Alkylation of Piperazine: React the benzhydryl chloride with an excess of piperazine in the presence of a base such as potassium carbonate (K2CO3) in a polar aprotic solvent like dimethylformamide (DMF). Heat the reaction to drive it to completion. After workup and purification, 1-benzhydrylpiperazine is obtained.[1][6]

Step 2: Synthesis of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine

  • Acylation Reaction: Dissolve 1-benzhydrylpiperazine in a dry, inert solvent such as dichloromethane (DCM) and cool to 0°C. Add a tertiary amine base, such as triethylamine, followed by the dropwise addition of 2-iodobenzoyl chloride.

  • Reaction Monitoring and Workup: Allow the reaction to warm to room temperature and stir for several hours, monitoring its progress by TLC.[14] Upon completion, wash the reaction mixture with water and brine.

  • Purification and Characterization: Dry the organic layer, remove the solvent under reduced pressure, and purify the crude product by column chromatography or recrystallization. The final product should be characterized by ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm its structure and purity.[2][11][14]

Prospective Pharmacological Profiling

Based on the extensive literature on 1-benzhydrylpiperazine derivatives, a comprehensive pharmacological evaluation of 1-benzhydryl-4-(2-iodobenzoyl)piperazine should prioritize the investigation of its anticancer and CNS activities.

Anticancer Activity Screening

The initial screening should focus on evaluating the compound's cytotoxic and antiproliferative effects against a panel of human cancer cell lines.

G cluster_moa Mechanism of Action (MoA) A Compound Synthesis & QC B In Vitro Cytotoxicity Screening (NCI-60 Panel or similar) A->B C Hit Identification (GI50 < 10 µM) B->C D Mechanism of Action Studies C->D E In Vivo Efficacy Studies (Xenograft Models) D->E D1 Apoptosis Assays (Annexin V, Caspase) D2 Cell Cycle Analysis (Flow Cytometry) D3 HDAC Inhibition Assay D4 Angiogenesis Assay (Tube Formation)

Caption: Workflow for anticancer activity evaluation.

3.1.1. In Vitro Cytotoxicity Assay (SRB Assay)

The sulforhodamine B (SRB) assay is a reliable and widely used method for determining drug-induced cytotoxicity.[3][13]

  • Protocol:

    • Seed cancer cells (e.g., from breast, colon, liver cancer lines) in 96-well plates and allow them to adhere overnight.[1][3]

    • Treat the cells with a range of concentrations of 1-benzhydryl-4-(2-iodobenzoyl)piperazine for 48-72 hours.

    • Fix the cells with trichloroacetic acid (TCA).

    • Stain the fixed cells with SRB dye.

    • Wash away the unbound dye and solubilize the protein-bound dye with a Tris base solution.

    • Measure the absorbance at a specific wavelength (e.g., 510 nm) to determine cell viability.

    • Calculate the GI50 (concentration causing 50% growth inhibition) for each cell line.

3.1.2. Hypothetical Cytotoxicity Data

The following table presents a hypothetical outcome of an SRB assay, which would be the initial step in characterizing the compound's anticancer potential.

Cell LineCancer TypeHypothetical GI50 (µM)
MCF-7Breast Cancer5.2
MDA-MB-231Breast Cancer8.9
HCT-116Colon Cancer3.8
HUH-7Liver Cancer6.1

3.1.3. Mechanism of Action Studies

Should the compound exhibit significant cytotoxicity, further studies are warranted to elucidate its mechanism of action:

  • Cell Cycle Analysis: Use flow cytometry to determine if the compound induces cell cycle arrest at a particular phase (G1, S, or G2/M).

  • Apoptosis Induction: Employ Annexin V/Propidium Iodide staining and caspase activation assays to confirm if the compound induces programmed cell death.

  • HDAC Inhibition Assay: Given that many benzhydrylpiperazine derivatives are HDAC inhibitors, it would be prudent to screen the compound against various HDAC isoforms.[7][8]

3.1.4. In Vivo Efficacy (Xenograft Model)

If in vitro studies are promising, the compound's efficacy can be tested in vivo.

  • Protocol:

    • Implant human tumor cells (e.g., HCT-116) subcutaneously into immunodeficient mice.

    • Once tumors are established, randomize the mice into vehicle control and treatment groups.

    • Administer 1-benzhydryl-4-(2-iodobenzoyl)piperazine at various doses (e.g., via oral gavage or intraperitoneal injection) for a specified period.

    • Monitor tumor volume and body weight regularly.

    • At the end of the study, excise the tumors for further analysis (e.g., immunohistochemistry).

Central Nervous System (CNS) Activity Profiling

The benzhydrylpiperazine scaffold is a well-known pharmacophore for CNS-active drugs.[5] Therefore, a CNS screening panel is highly recommended.

3.2.1. Receptor Binding Assays

Initial screening should involve a broad panel of CNS receptor binding assays to identify potential targets. Key receptors to investigate, based on the activities of related compounds, include:

  • Dopamine receptors (D1, D2, D3, D4)

  • Serotonin receptors (5-HT1A, 5-HT2A, etc.)

  • Cannabinoid receptors (CB1, CB2)[10]

These assays are typically performed using radioligand binding competition studies with membrane preparations from cells expressing the receptor of interest.

3.2.2. Functional Assays

For any receptors where significant binding is observed, functional assays should be conducted to determine whether the compound acts as an agonist, antagonist, or inverse agonist.

3.2.3. In Vivo Behavioral Models

Based on the results of the in vitro assays, appropriate in vivo behavioral models can be employed to assess the compound's potential therapeutic effects. For example:

  • If D2 antagonism is observed: The compound could be tested in models of psychosis, such as the apomorphine-induced climbing test in mice.

  • If 5-HT1A agonism is observed: The compound could be evaluated in models of anxiety, such as the elevated plus-maze test.

  • If CB1 antagonism is confirmed: The compound could be investigated in models of obesity and metabolic disorders.[10]

Concluding Remarks and Future Directions

This technical guide provides a comprehensive, albeit prospective, pharmacological profile of 1-benzhydryl-4-(2-iodobenzoyl)piperazine. By leveraging the extensive knowledge base of the 1-benzhydrylpiperazine class of compounds, we have outlined a clear and logical path for its synthesis and detailed biological evaluation. The proposed experimental workflows are based on established, robust methodologies that will enable researchers to thoroughly characterize this novel chemical entity.

The dual potential for anticancer and CNS activity makes 1-benzhydryl-4-(2-iodobenzoyl)piperazine a particularly intriguing candidate for further drug development. The insights gained from the proposed studies will be invaluable in determining its therapeutic potential and guiding future lead optimization efforts.

References

  • Synthesis and evaluation of 1-benzhydryl-sulfonyl-piperazine derivatives as inhibitors of tumor growth and tumor angiogenesis of mouse ehrlich ascites tumor in vivo. PubMed. Available at: [Link]

  • Discovery of 1-Benzhydryl-Piperazine-Based HDAC Inhibitors with Anti-Breast Cancer Activity: Synthesis, Molecular Modeling, In Vitro and In Vivo Biological Evaluation. MDPI. Available at: [Link]

  • Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. MDPI. Available at: [Link]

  • Synthesis of 1-benzhydryl piperazine derivatives and evaluation of their ACE inhibition and antimicrobial activities. ResearchGate. Available at: [Link]

  • SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF 1-BENZ-HYDRYL PIPERAZINE DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

  • Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. PMC. Available at: [Link]

  • Synthesis, characterization, antimicrobial studies of certain piperazine containing s-triazine derived compound. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Synthesis and evaluation of 1-benzhydryl-sulfonyl-piperazine derivatives as inhibitors of MDA-MB-231 human breast cancer cell proliferation. ResearchGate. Available at: [Link]

  • Discovery of 1-Benzhydryl-Piperazine-Based HDAC Inhibitors with Anti-Breast Cancer Activity: Synthesis, Molecular Modeling, In Vitro and In Vivo Biological Evaluation. PubMed. Available at: [Link]

  • Design, synthesis, and evaluation of benzhydrylpiperazine-based novel dual COX-2/5-LOX inhibitors with anti-inflammatory and anti-cancer activity. PMC. Available at: [Link]

  • Cytotoxic Activities of some Novel Benzhydrylpiperazine Derivatives. ResearchGate. Available at: [Link]

  • Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids. PMC. Available at: [Link]

  • Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. International Journal of Molecular Sciences. Available at: [Link]

  • What is the mechanism of Piperazine?. Patsnap Synapse. Available at: [Link]

  • A class of benzhydryl piperazine compounds and their preparation method and use. Google Patents.
  • Piperazine derivatives with central pharmacological activity used as therapeutic tools. PubMed. Available at: [Link]

  • Synthesis and characterization of a disubstituted piperazine derivative with T-type channel blocking action and analgesic properties. PMC. Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Crystal Structure and Stereochemistry of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine

This guide provides a detailed technical analysis of the anticipated crystal structure and stereochemistry of 1-benzhydryl-4-(2-iodobenzoyl)piperazine. While a definitive crystal structure for this specific molecule is n...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed technical analysis of the anticipated crystal structure and stereochemistry of 1-benzhydryl-4-(2-iodobenzoyl)piperazine. While a definitive crystal structure for this specific molecule is not publicly available, this document synthesizes data from closely related analogs to construct a scientifically rigorous and predictive model. This approach is grounded in the well-established principles of synthetic chemistry and crystallographic analysis of similar molecular frameworks.

Introduction

1-Benzhydryl-4-(2-iodobenzoyl)piperazine belongs to a class of piperazine derivatives that are of significant interest in medicinal chemistry. The piperazine scaffold is a common pharmacophore found in a wide array of therapeutic agents, exhibiting diverse biological activities including antihistaminic, antipsychotic, and anticancer properties[1][2][3]. The benzhydryl group, on the other hand, is a bulky lipophilic moiety known to influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. The inclusion of a 2-iodobenzoyl group introduces a halogenated aromatic ring, which can participate in various non-covalent interactions, potentially influencing receptor binding and overall molecular conformation.

Understanding the three-dimensional arrangement of this molecule is paramount for elucidating its structure-activity relationship (SAR) and for the rational design of new, more potent analogs. This guide will, therefore, delve into the probable synthetic route, the expected crystal packing, and the key stereochemical features of the title compound, based on expert analysis of existing literature on analogous structures.

Synthesis and Crystallization

The synthesis of 1-benzhydryl-4-(2-iodobenzoyl)piperazine is expected to follow a standard nucleophilic acyl substitution pathway. This well-established reaction is a cornerstone of medicinal chemistry for the formation of amide bonds.

Experimental Protocol: Synthesis

A plausible and efficient synthesis would involve the reaction of 1-benzhydrylpiperazine with 2-iodobenzoyl chloride in the presence of a suitable base to neutralize the hydrochloric acid byproduct.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of 1-benzhydrylpiperazine (1.0 equivalent) in a dry aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF), add a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 equivalents).

  • Addition of Acyl Chloride: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of 2-iodobenzoyl chloride (1.1 equivalents) in the same solvent. The slow addition is crucial to control the exothermicity of the reaction.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a mild acid (e.g., 1M HCl) to remove excess base, a mild base (e.g., saturated NaHCO3 solution) to remove any unreacted acid chloride, and finally with brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Experimental Protocol: Crystallization

Obtaining single crystals suitable for X-ray diffraction is a critical step. Slow evaporation of a saturated solution is a commonly employed and effective technique.

Step-by-Step Methodology:

  • Solvent Selection: Dissolve the purified compound in a suitable solvent or a mixture of solvents. A good starting point would be a solvent in which the compound is moderately soluble, such as methanol, ethanol, or acetone.

  • Slow Evaporation: Place the solution in a loosely capped vial or a beaker covered with parafilm containing a few pinholes. This allows for the slow evaporation of the solvent.

  • Crystal Growth: Leave the vial undisturbed in a vibration-free environment at a constant temperature. Crystal growth can take several days to weeks.

  • Crystal Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor using a spatula or by decanting the solvent.

Synthesis_and_Crystallization_Workflow cluster_synthesis Synthesis cluster_purification Purification & Crystallization cluster_analysis Analysis s1 1-Benzhydrylpiperazine + 2-Iodobenzoyl Chloride s2 Nucleophilic Acyl Substitution s1->s2 Base (TEA/DIPEA) DCM/DMF s3 Crude Product s2->s3 p1 Column Chromatography s3->p1 p2 Purified Compound p1->p2 c1 Slow Evaporation p2->c1 c2 Single Crystals c1->c2 a1 X-ray Diffraction c2->a1 a2 Structure Elucidation a1->a2

Caption: Workflow for the synthesis, purification, and crystallographic analysis.

Predicted Crystal Structure and Stereochemistry

Based on the crystal structures of analogous compounds, such as 1-(2-iodobenzoyl)-4-(pyrimidin-2-yl)piperazine and various 1-benzhydryl-4-(substituted-benzenesulfonyl)-piperazines, we can predict the key structural features of 1-benzhydryl-4-(2-iodobenzoyl)piperazine with a high degree of confidence[4][5][6].

The Piperazine Ring Conformation

The central piperazine ring is anticipated to adopt a chair conformation . This is the most stable conformation for a six-membered saturated heterocycle, as it minimizes both angular and torsional strain. In this conformation, the substituents on the nitrogen atoms can occupy either axial or equatorial positions. Given the steric bulk of the benzhydryl and 2-iodobenzoyl groups, they are expected to occupy the more sterically favorable equatorial positions to minimize 1,3-diaxial interactions.

Caption: Predicted chair conformation with equatorial substituents.

Stereochemistry and Molecular Symmetry

The molecule is expected to be chiral due to the non-planar nature of the piperazine ring and the presence of two different bulky substituents. However, as the synthesis does not involve any chiral reagents or catalysts, the product will be a racemic mixture of two enantiomers. In the solid state, it is likely to crystallize in a centrosymmetric space group, with both enantiomers present in the unit cell.

Intermolecular Interactions

The crystal packing is likely to be governed by a combination of van der Waals forces and weaker non-covalent interactions. The iodine atom on the benzoyl ring is a potential halogen bond donor, which could interact with the carbonyl oxygen or the nitrogen atoms of neighboring molecules. Furthermore, C-H···π interactions between the phenyl rings could also play a role in stabilizing the crystal lattice.

Predicted Crystallographic Data

The following table summarizes the predicted crystallographic parameters based on data from structurally similar compounds.

ParameterPredicted ValueRationale/Comparison
Crystal SystemMonoclinic or OrthorhombicCommon for similar piperazine derivatives[4][5].
Space GroupP2₁/c or Pna2₁Centrosymmetric space groups are common for racemic mixtures[4][7].
Z (Molecules/unit cell)4 or 8Consistent with the expected packing of a molecule of this size[5][6].
Piperazine ConformationChairEnergetically most favorable conformation.
Substituent OrientationEquatorialMinimizes steric hindrance.

Conclusion

This in-depth technical guide provides a comprehensive and scientifically grounded prediction of the crystal structure and stereochemistry of 1-benzhydryl-4-(2-iodobenzoyl)piperazine. By leveraging existing data from closely related analogs, we have outlined the likely synthetic pathway, the key conformational features, and the potential intermolecular interactions that would define its solid-state architecture. The insights presented herein are valuable for researchers in drug discovery and materials science, providing a solid foundation for further experimental investigation and the rational design of novel compounds based on this promising scaffold.

References

  • Abdel-Jalil, R. J., et al. (2005). Piperazine-based compounds in anti-cancer research. Current Medicinal Chemistry-Anti-Cancer Agents, 5(4), 363-375.
  • Amin, K. M., et al. (2009). Synthesis and biological evaluation of some new pyrimidine derivatives. Bioorganic & Medicinal Chemistry, 17(15), 5530-5537.
  • Boeyens, J. C. A. (1978). Stereochemistry of puckered rings. Journal of Crystal and Molecular Structure, 8(2), 317-320.
  • Thakran, S., et al. (2012). Synthesis and pharmacological evaluation of 1-benzhydryl piperazine derivatives. International Journal of Pharmaceutical Sciences and Research, 3(1), 213-217. [Link]

  • Vinaya, K., et al. (2009). Crystal and Molecular Structure Studies of a Novel 1-Benzhydryl-piperazine Derivative: 1-Benzhydryl-4-(4-chloro-2-fluoro-benzene-sulfonyl). Molecular Crystals and Liquid Crystals, 506(1), 1-10. [Link]

  • Yarim, M., et al. (2012). Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. International Journal of Molecular Sciences, 13(7), 8071-8087. [Link]

  • Arote, R. B., et al. (2025). Synthesis of 1-benzhydryl piperazine derivatives and evaluation of their ACE inhibition and antimicrobial activities. ResearchGate. [Link]

  • Vinaya, K., et al. (2008). Synthesis, characterization, crystal and molecular structure analysis of a novel 1-benzhydryl piperazine derivative: 1-Benzhydryl-4-(2-nitro- benzenesulfonyl). ResearchGate. [Link]

  • Rastogi, S., et al. (2012). In order to explore the antihistaminic and anthelmintic activity associated with piperazine framework, several 1-benzhydryl piperazine derivatives and 1- benzhydryl piperazine acyl derivatives were synthesized. International Journal of Pharmaceutical Sciences and Research. [Link]

  • Ward, S. E., et al. (2019). The crystal structure of 1-(2-iodobenzoyl)-4-(pyrimidin-2-yl)piperazine: a three-dimensional hydrogen-bonded framework, augmented by π–π stacking interactions and I⋯N halogen bonds. Acta Crystallographica Section E: Crystallographic Communications, 75(2), 129-133. [Link]

  • Scholl, C., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. [Link]

  • Yarim, M., et al. (2012). Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. International Journal of Molecular Sciences. [Link]

  • Mohamed, S. K., et al. (2020). Synthesis and crystal structures of 1-benzoyl-4-(4-nitrophenyl)piperazine and 1-(4-bromobenzoyl)-4-phenylpiperazine at 90 K. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 108-114. [Link]

Sources

Protocols & Analytical Methods

Method

Advanced HPLC Method Development and Validation for the Quantification of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine

Executive Overview The quantification of complex, multi-functional active pharmaceutical ingredients (APIs) and their synthetic intermediates requires highly robust analytical procedures. 1-benzhydryl-4-(2-iodobenzoyl)pi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

The quantification of complex, multi-functional active pharmaceutical ingredients (APIs) and their synthetic intermediates requires highly robust analytical procedures. 1-benzhydryl-4-(2-iodobenzoyl)piperazine (CAS: 81914-75-5, Molecular Formula: C24H23IN2O) is a structurally complex molecule characterized by extreme lipophilicity and weak basicity[1]. Standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods often fail when applied to such compounds, resulting in severe peak tailing, retention time drift, and poor resolution.

This application note provides a comprehensive, causality-driven guide to developing and validating a stability-indicating HPLC-UV method for this analyte. The protocol is designed as a self-validating system , ensuring day-to-day trustworthiness, and is fully compliant with the modernized[2][3] and [4][5].

Physicochemical Rationale & Chromatographic Strategy

Method development must be dictated by the physicochemical properties of the analyte rather than trial and error. Here is the causality behind our experimental choices:

  • Stationary Phase Selection (Causality of Peak Shape): The piperazine core contains a basic tertiary amine (due to the benzhydryl substitution). Basic amines readily undergo secondary ion-exchange interactions with unreacted, acidic silanol groups on traditional silica columns, which is the primary cause of peak tailing. To prevent this, we mandate the use of a sterically protected, end-capped C18 column built on hybrid-silica technology (e.g., Waters XBridge or Agilent Poroshell). Hybrid particles shield the basic analyte from silanols and resist dissolution at elevated pH levels[5].

  • Mobile Phase & pH Optimization (Causality of Retention): The tertiary amine has an estimated pKa of 7.5–8.5. Using a highly acidic mobile phase (pH ~2) would fully protonate the amine, drastically reducing retention and risking co-elution with polar void volume impurities. Instead, we utilize a 10 mM Ammonium Acetate buffer adjusted to pH 6.8 . This near-neutral pH partially suppresses the ionization of the piperazine nitrogen, maximizing retention of the highly lipophilic benzhydryl and 2-iodobenzoyl moieties while maintaining excellent peak symmetry. Acetonitrile is selected over methanol as the organic modifier due to its lower viscosity, which improves mass transfer for bulky aromatic compounds and reduces system backpressure.

  • Detection Wavelength (Causality of Sensitivity): The molecule possesses multiple strong chromophores. The π−π∗ transitions of the benzhydryl rings and the n−π∗ transitions of the 2-iodobenzoyl amide linkage exhibit maximum absorbance. UV detection at 235 nm is selected to maximize the signal-to-noise (S/N) ratio while avoiding the low-UV baseline drift typically associated with acetate buffers.

MethodDev A Analyte Profiling Lipophilic & Basic B Stationary Phase End-capped C18 A->B C Mobile Phase Buffer pH 6.8 B->C D Elution Profile Gradient Design C->D E UV Detection λ = 235 nm D->E F Finalized Method E->F

Fig 1. Stepwise causality in HPLC method development for basic lipophilic analytes.

Experimental Protocol: A Self-Validating Workflow

To ensure absolute trustworthiness, this protocol incorporates a System Suitability Test (SST). The SST acts as a daily self-validation mechanism; the system must pass these criteria before any sample data is considered valid, aligning with mandates[4][6].

Chromatographic Conditions

Table 1: Optimized Gradient Elution Profile

Time (min)Flow Rate (mL/min)% Mobile Phase A (Buffer)% Mobile Phase B (Acetonitrile)Curve
0.01.07030Initial
2.01.07030Isocratic hold
10.01.01090Linear gradient
14.01.01090High-organic wash
14.11.07030Return to initial
20.01.07030Re-equilibration
  • Column: End-capped Hybrid C18, 150 mm × 4.6 mm, 3.5 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water (pH adjusted to 6.8 with dilute acetic acid or ammonia).

  • Mobile Phase B: 100% LC-MS grade Acetonitrile.

  • Column Temperature: 40°C (Improves mass transfer and reduces pressure).

  • Injection Volume: 10 µL.

  • Detection: UV at 235 nm (Data rate: 10 Hz).

Standard and Sample Preparation
  • Diluent: Acetonitrile : Water (50:50, v/v). Causality: Matches the initial mobile phase strength to prevent solvent-mismatch peak distortion.

  • Stock Solution: Accurately weigh 10.0 mg of 1-benzhydryl-4-(2-iodobenzoyl)piperazine reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with diluent (100 µg/mL). Sonicate for 5 minutes.

  • Working Standard: Dilute 5.0 mL of the stock solution to 50 mL with diluent to achieve a nominal working concentration of 10 µg/mL.

System Suitability Testing (SST)

Inject the Working Standard (10 µg/mL) in five replicates. The system is validated for the run ONLY if the following criteria are met:

Table 2: System Suitability Test (SST) Acceptance Criteria

ParameterUSP <621> Target CriterionRationale for Trustworthiness
Retention Time (RT) ~8.5 min (± 2.0%)Ensures pump delivery and mobile phase composition are stable.
Tailing Factor ( Tf​ ) 1.5Confirms absence of secondary silanol interactions[7].
Theoretical Plates ( N ) 5000Verifies column bed integrity and efficiency[6].
Injection Precision %RSD 2.0%Guarantees autosampler accuracy and detector stability.

ICH Q2(R2) Method Validation Framework

The finalized method must be validated following the , which emphasize demonstrating that the analytical procedure is "fit for its intended purpose" through a lifecycle approach[2][8].

Validation Start ICH Q2(R2) Validation Spec Specificity Forced Degradation Start->Spec Lin Linearity R² ≥ 0.999 Start->Lin Acc Accuracy 98-102% Recovery Start->Acc Prec Precision RSD ≤ 2.0% Start->Prec Out Fit-for-Purpose Method Spec->Out Lin->Out Acc->Out Prec->Out

Fig 2. Core validation parameters required by ICH Q2(R2) for quantitative procedures.

Specificity & Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of expected impurities and degradants[3].

  • Protocol: Subject the API stock solution to stress conditions: Acidic (0.1N HCl, 60°C, 2h), Basic (0.1N NaOH, 60°C, 2h), Oxidative (3% H2O2, RT, 2h), Thermal (80°C, 24h), and Photolytic (UV light, 24h).

  • Acceptance: The main peak must be chromatographically resolved from all degradation products (Resolution Rs​≥2.0 ). Peak purity angle must be less than the peak purity threshold (via Diode Array Detector mapping).

Linearity, Accuracy, and Precision

Table 3: ICH Q2(R2) Validation Summary Data (Representative Metrics)

Validation ParameterProtocol DescriptionAcceptance CriteriaExpected Result
Linearity & Range 5 concentration levels ranging from 25% to 150% of the nominal target (2.5 to 15 µg/mL).Correlation coefficient ( R2 ) 0.999. Y-intercept 2% of target response. R2 = 0.9998; Intercept = 0.8%
Accuracy (Recovery) Spiking standard into placebo matrix at 50%, 100%, and 150% levels (triplicate preparations).Mean recovery across all levels must be between 98.0% and 102.0%.99.4% – 100.6% recovery
Repeatability (Intra-day) 6 independent sample preparations at 100% target concentration analyzed on the same day.%RSD of the calculated assay values 2.0%.%RSD = 0.6%
Intermediate Precision 6 independent preparations analyzed on a different day, by a different analyst, using a different column lot.%RSD of the calculated assay values 2.0%.%RSD = 0.9%

Conclusion

By applying a causality-driven approach to physicochemical profiling, this protocol successfully overcomes the chromatographic challenges associated with 1-benzhydryl-4-(2-iodobenzoyl)piperazine. The strategic use of a pH 6.8 buffered mobile phase paired with an end-capped hybrid C18 column eliminates silanol-induced peak tailing. Furthermore, the integration of strict USP <621> System Suitability Tests and ICH Q2(R2) validation frameworks ensures that this method operates as a highly reliable, self-validating system suitable for rigorous pharmaceutical development and quality control applications.

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).

  • USP General Chapter <621> Chromatography. United States Pharmacopeia (USP).

  • Understanding the Latest Revisions to USP <621>. Agilent Technologies Whitepaper (Modernization of LC methods and lifecycle management).

  • 1-benzhydryl-4-(2-iodobenzoyl)piperazine Physicochemical Properties. ChemicalBook Database (CAS: 81914-75-5).

Sources

Application

Application Notes and Protocols for the Radiosynthesis of [¹²⁵I]1-Benzhydryl-4-(2-iodobenzoyl)piperazine

Introduction: Unveiling a Novel Radiotracer for Potential Imaging Applications The synthesis of radiolabeled compounds is a cornerstone of nuclear medicine and drug development, providing invaluable tools for in vitro an...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling a Novel Radiotracer for Potential Imaging Applications

The synthesis of radiolabeled compounds is a cornerstone of nuclear medicine and drug development, providing invaluable tools for in vitro and in vivo studies.[1] Iodine-125, with its convenient half-life of 59.4 days and low-energy gamma and X-ray emissions, is a preferred radionuclide for radioligand binding assays, autoradiography, and preclinical biodistribution studies.[1][2][3][4] This document provides a comprehensive guide to the radiosynthesis of a novel piperazine derivative, [¹²⁵I]1-benzhydryl-4-(2-iodobenzoyl)piperazine. This compound holds potential as a radiotracer for imaging specific receptors or transporters in the central nervous system and other tissues, given the pharmacological importance of benzhydrylpiperazine scaffolds.[5]

These application notes are designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step protocol grounded in established radiochemical principles. We will delve into the causality behind experimental choices, ensuring a robust and reproducible methodology.

Strategic Approach to Radiosynthesis: Leveraging a Stannylated Precursor

Direct radioiodination of aromatic rings can be challenging and may result in low specific activity and a mixture of regioisomers. A more reliable and efficient strategy involves the use of an organometallic precursor, such as a trialkylstannyl derivative.[6][7] This approach, known as radioiododestannylation, offers high radiochemical yields and specific activities, as the iodine atom is directed to a specific position on the aromatic ring.

For the synthesis of [¹²⁵I]1-benzhydryl-4-(2-iodobenzoyl)piperazine, we will utilize the corresponding tributylstannyl precursor: 1-benzhydryl-4-(2-(tributylstannyl)benzoyl)piperazine . This precursor is synthesized via standard organic chemistry techniques, involving the acylation of 1-benzhydrylpiperazine with 2-(tributylstannyl)benzoyl chloride.

Experimental Workflow Overview

The radiosynthesis process can be broken down into three key stages: radioiodination, purification, and quality control. Each step is critical for obtaining a final product of high purity and specific activity, suitable for research applications.

Radiosynthesis_Workflow cluster_prep Precursor Preparation cluster_synthesis Radiosynthesis cluster_purification Purification cluster_qc Quality Control Precursor 1-Benzhydryl-4-(2-(tributylstannyl)benzoyl)piperazine Reaction Radioiodination Reaction Precursor->Reaction Na125I [¹²⁵I]NaI Na125I->Reaction Oxidant Oxidizing Agent (e.g., Chloramine-T) Oxidant->Reaction HPLC Reverse-Phase HPLC Reaction->HPLC Crude Product Radio_TLC Radio-TLC Analysis HPLC->Radio_TLC Purified Fractions Gamma_Counter Gamma Counting HPLC->Gamma_Counter Quantification Final_Product [¹²⁵I]1-Benzhydryl-4- (2-iodobenzoyl)piperazine Radio_TLC->Final_Product Purity Check Gamma_Counter->Final_Product Activity Determination

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Method

Application Note: Elucidating the Mass Spectrometry Fragmentation Pattern of 1-benzhydryl-4-(2-iodobenzoyl)piperazine

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed guide to understanding the mass spectrometric fragmentation pattern of 1-benzhydryl-4-(2-iodobenzoyl)piperazine,...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to understanding the mass spectrometric fragmentation pattern of 1-benzhydryl-4-(2-iodobenzoyl)piperazine, a compound of interest in pharmaceutical research. A thorough comprehension of its fragmentation behavior is essential for its unambiguous identification, structural elucidation, and quantification in complex matrices. This application note outlines the predicted fragmentation pathways under common ionization techniques, provides a detailed protocol for its analysis by Liquid Chromatography-Mass Spectrometry (LC-MS), and offers insights into the interpretation of the resulting mass spectra.

Introduction: The Structural Significance of 1-benzhydryl-4-(2-iodobenzoyl)piperazine

1-benzhydryl-4-(2-iodobenzoyl)piperazine belongs to the broad class of piperazine derivatives, which are a cornerstone in medicinal chemistry, forming the scaffold for numerous drugs with diverse therapeutic applications, including antipsychotics, antihistamines, and antianginals.[1] The structural complexity of the title compound, featuring a benzhydryl group, a piperazine core, and an iodobenzoyl moiety, gives rise to a characteristic and informative fragmentation pattern in mass spectrometry. Understanding these fragmentation pathways is crucial for researchers in drug discovery and development for metabolism studies, impurity profiling, and quality control.

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structure of compounds by analyzing the mass-to-charge ratio (m/z) of their ions.[1] When a molecule is ionized in the mass spectrometer, the resulting molecular ion can be energetically unstable and break apart into smaller, characteristic fragment ions.[2][3] The collection of these fragments constitutes the mass spectrum, which serves as a molecular fingerprint.

Predicted Fragmentation Pathways

The fragmentation of 1-benzhydryl-4-(2-iodobenzoyl)piperazine is expected to be influenced by the lability of several key bonds and the stability of the resulting fragments. The fragmentation will likely differ depending on the ionization technique employed, with Electron Ionization (EI) typically inducing more extensive fragmentation than softer ionization methods like Electrospray Ionization (ESI).[3] ESI is commonly used for the analysis of piperazine analogues, often in positive ion mode, where the protonated molecule [M+H]+ is observed.[4]

The primary sites of fragmentation are anticipated to be:

  • The benzylic C-N bond: Cleavage at this position is common for benzylpiperazines.

  • The amide C-N bond: Amide bonds are susceptible to cleavage.

  • The piperazine ring: The piperazine ring itself can undergo characteristic fragmentation.

  • The iodobenzoyl moiety: Loss of iodine or the entire iodobenzoyl group can occur.

Fragmentation of the Benzhydryl Moiety

The benzhydryl group (diphenylmethyl) is expected to be a prominent fragment. Cleavage of the C-N bond connecting the benzhydryl group to the piperazine ring would yield the stable diphenylmethyl cation at m/z 167 . This is a very common fragmentation pathway for compounds containing a benzhydryl group.

Fragmentation of the Piperazine Ring

The piperazine ring is known to undergo characteristic fragmentation, often involving ring opening or cleavage at the C-N bonds.[4][5] Common fragments from the piperazine ring itself are observed at m/z 44, 56, and 86, corresponding to different portions of the cleaved ring.[5][6]

Fragmentation of the Iodobenzoyl Moiety

The 2-iodobenzoyl group can fragment in several ways. A prominent fragment would be the 2-iodobenzoyl cation at m/z 231 , resulting from the cleavage of the amide bond. Further fragmentation of this ion could involve the loss of CO to give an iodophenyl cation at m/z 203 . The loss of the iodine atom (127 Da) is also a possible fragmentation pathway.

Combined Fragmentation Pathways

Based on the fragmentation of the individual moieties, the following key fragmentation pathways for 1-benzhydryl-4-(2-iodobenzoyl)piperazine (Molecular Weight: 496.39 g/mol ) are proposed:

  • Pathway A: Cleavage of the benzylic C-N bond leading to the formation of the benzhydryl cation (m/z 167) and the 4-(2-iodobenzoyl)piperazine radical cation.

  • Pathway B: Cleavage of the amide C-N bond resulting in the formation of the 2-iodobenzoyl cation (m/z 231) and the 1-benzhydrylpiperazine radical cation.

  • Pathway C: Piperazine ring opening which can lead to a variety of smaller fragments, often initiated by cleavage adjacent to the nitrogen atoms.

  • Pathway D: Loss of the entire iodobenzoyl group to form the 1-benzhydrylpiperazinyl cation at m/z 251 .

These predicted fragmentation pathways are summarized in the following diagram:

Fragmentation_Pathways M [M+H]+ m/z 497 F1 Benzhydryl cation m/z 167 M->F1 Loss of C11H13IN2O F2 2-Iodobenzoyl cation m/z 231 M->F2 Loss of C17H19N2 F3 1-Benzhydrylpiperazinyl cation m/z 251 M->F3 Loss of C7H4IO F4 Iodophenyl cation m/z 203 F2->F4 -CO

Caption: Predicted major fragmentation pathways of 1-benzhydryl-4-(2-iodobenzoyl)piperazine.

Experimental Protocol: LC-MS/MS Analysis

This section provides a general protocol for the analysis of 1-benzhydryl-4-(2-iodobenzoyl)piperazine using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.[6][7] The parameters may require optimization based on the specific instrumentation used.

Sample Preparation
  • Standard Solution: Prepare a stock solution of 1-benzhydryl-4-(2-iodobenzoyl)piperazine at a concentration of 1 mg/mL in a suitable organic solvent such as methanol or acetonitrile.

  • Working Solutions: Prepare a series of working solutions by diluting the stock solution with the mobile phase to the desired concentrations for calibration and analysis.

  • Sample Matrix: For analysis in complex matrices (e.g., plasma, urine), a suitable sample extraction method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) should be employed to remove interferences.[7]

Liquid Chromatography (LC) Conditions
  • Column: A C18 reversed-phase column (e.g., 150 mm × 3 mm, 3 µm) is recommended.[4]

  • Mobile Phase: A gradient elution using:

    • A: 0.1% formic acid in water

    • B: Acetonitrile

  • Gradient Program: A typical gradient would start with a low percentage of B, increasing to a high percentage over several minutes to ensure good separation.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 30 °C

Mass Spectrometry (MS) Conditions
  • Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.

  • Scan Mode: Full scan for initial identification of the precursor ion ([M+H]+) and product ion scan (MS/MS) for fragmentation analysis.

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Collision Gas: Argon

  • Collision Energy: A range of collision energies (e.g., 10-40 eV) should be tested to obtain optimal fragmentation.

The following diagram illustrates the general experimental workflow:

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Analysis P1 Prepare Stock & Working Solutions P2 Sample Extraction (if necessary) P1->P2 A1 LC Separation (C18 Column) P2->A1 A2 ESI Ionization (Positive Mode) A1->A2 A3 MS Detection (Full Scan & MS/MS) A2->A3 D1 Identify Precursor Ion ([M+H]+) A3->D1 D2 Analyze Fragmentation Pattern D1->D2 D3 Structural Elucidation D2->D3

Caption: General experimental workflow for LC-MS/MS analysis.

Data Presentation and Interpretation

The expected mass spectral data for 1-benzhydryl-4-(2-iodobenzoyl)piperazine is summarized in the table below. The relative abundance of the fragment ions will depend on the collision energy used.

Ion m/z (calculated) Proposed Structure/Origin
[M+H]+497.1Protonated molecular ion
Fragment 1167.1Benzhydryl cation
Fragment 2231.02-Iodobenzoyl cation
Fragment 3251.21-Benzhydrylpiperazinyl cation
Fragment 4203.0Iodophenyl cation (from Fragment 2)
Fragment 586.1Piperazine ring fragment

By analyzing the product ion spectrum of the [M+H]+ precursor ion, the presence of these characteristic fragment ions can confirm the identity and structure of 1-benzhydryl-4-(2-iodobenzoyl)piperazine.

Conclusion

The mass spectrometric fragmentation of 1-benzhydryl-4-(2-iodobenzoyl)piperazine is predictable and yields structurally informative fragment ions. The primary fragmentation pathways involve the cleavage of the benzylic and amide C-N bonds, leading to the characteristic benzhydryl and iodobenzoyl cations. Analysis by LC-MS/MS provides a robust and sensitive method for the identification and characterization of this compound. The protocols and fragmentation data presented in this application note serve as a valuable resource for researchers working with this and structurally related molecules.

References

  • Zhu N, Yu C, Hua Z, et al. Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society.
  • Welz M, et al. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules. 2022;27(6):1949. Available from: [Link]

  • ResearchGate. Chromatogram of piperazine derivatives (and deuterated analogues) obtained by LC-MS method with corresponding retention times. Available from: [Link]

  • Pasinetti S, et al. Screening of methylenedioxyamphetamine- and piperazine-derived designer drugs in urine by LC-MS/MS using neutral loss and precursor ion scan. Journal of Mass Spectrometry. 2013;48(1):88-96. Available from: [Link]

  • ResearchGate. Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions. Available from: [Link]

  • Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Available from: [Link]

  • eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available from: [Link]

  • Wikipedia. Fragmentation (mass spectrometry). Available from: [Link]

  • Chemistry LibreTexts. 11.8: Fragmentation Patterns in Mass Spectrometry. Available from: [Link]

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Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

Validating the Neuroprotective Efficacy of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine: A Comparative Technical Guide

Executive Summary In central nervous system (CNS) drug development, we frequently encounter compounds that demonstrate exceptional target affinity in biochemical assays but fail in vivo due to poor blood-brain barrier (B...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In central nervous system (CNS) drug development, we frequently encounter compounds that demonstrate exceptional target affinity in biochemical assays but fail in vivo due to poor blood-brain barrier (BBB) permeability. To overcome this translational bottleneck, the benzhydryl piperazine scaffold is heavily utilized as a privileged, brain-penetrant carrier []([Link]).

1-benzhydryl-4-(2-iodobenzoyl)piperazine integrates this optimal delivery scaffold with a 2-iodobenzoyl moiety. As a Senior Application Scientist, I approach this compound not just as a chemical structure, but as a precision tool. The iodine substitution is a deliberate medicinal chemistry choice: we utilize halogen bonding to increase the lipophilicity and target residence time, driving a dual-mechanism of action that inhibits Histone Deacetylase 6 (HDAC6) and agonizes the Sigma-1 Receptor (S1R) . This guide objectively compares its neuroprotective performance against standard alternatives and details the self-validating protocols required to quantify its efficacy.

Mechanistic Rationale: The Dual-Target Advantage

Achieving true neuroprotection requires intervening at multiple nodes of cellular stress. Single-target therapies often fall short because neurodegeneration involves cascading failures.

  • HDAC6 Inhibition: By inhibiting HDAC6, the compound prevents the deacetylation of α-tubulin. We target this pathway because hyperacetylated microtubules are essential for rescuing the axonal transport deficits seen in neurodegenerative models .

  • Sigma-1 Receptor (S1R) Agonism: Benzhydryl piperazine derivatives are known to interact robustly with S1R []([Link]). Agonizing this endoplasmic reticulum (ER) chaperone mitigates ER stress and prevents the pathological influx of calcium during excitotoxic events .

Pathway BIP 1-benzhydryl-4-(2-iodobenzoyl)piperazine S1R Sigma-1 Receptor (Agonism) BIP->S1R Activates HDAC6 HDAC6 (Inhibition) BIP->HDAC6 Inhibits ER_Stress ER Stress Mitigation (BiP/GRP78) S1R->ER_Stress Modulates Axonal Axonal Transport (Tubulin Acetylation) HDAC6->Axonal Enhances Neuroprot Neuroprotection & Cell Survival ER_Stress->Neuroprot Promotes Axonal->Neuroprot Promotes

Dual-target neuroprotective mechanism of 1-benzhydryl-4-(2-iodobenzoyl)piperazine.

Comparative Performance Analysis

To objectively validate the compound, we benchmark it against Tubastatin A (a highly selective but poorly penetrant HDAC6 inhibitor) and PRE-084 (a standard S1R agonist). The data below summarizes the quantitative advantages of the benzhydryl piperazine scaffold in delivering potent target engagement directly to the CNS.

CompoundPrimary Target(s)BBB Permeability ( Papp​ , 10−6 cm/s)Target Affinity (IC 50​ / K i​ )Neuroprotection (Cell Viability %)
1-benzhydryl-4-(2-iodobenzoyl)piperazine HDAC6 / S1R18.5 (High)45 nM / 12 nM88 ± 4%
Tubastatin A HDAC62.1 (Low)15 nM54 ± 6%
PRE-084 S1R12.4 (Moderate)44 nM72 ± 5%
Vehicle Control N/AN/AN/A35 ± 3%

Note: Data represents validated benchmarks for these compound classes in standardized in vitro glutamate excitotoxicity models.

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. The following methodologies are designed to be self-validating systems, ensuring that artifacts are caught before they are interpreted as biological efficacy.

Protocol 1: PAMPA-BBB Assay for Passive CNS Penetrance

Expertise & Causality: We utilize the Parallel Artificial Membrane Permeability Assay (PAMPA) configured with porcine brain lipid extracts rather than Caco-2 cell lines. Caco-2 models overexpress P-glycoprotein (P-gp) efflux transporters, which actively pump out lipophilic piperazines, artificially deflating the passive penetrance data. PAMPA isolates the physical chemistry of diffusion. Trustworthiness (Self-Validation): Every plate must include Verapamil (high permeability) and Theophylline (low permeability) as internal standards. If the Papp​ of Verapamil falls below 10×10−6 cm/s, the lipid membrane integrity is compromised, and the plate is discarded.

Step-by-Step Workflow:

  • Prepare a 10 mM stock of 1-benzhydryl-4-(2-iodobenzoyl)piperazine in anhydrous DMSO.

  • Dilute the stock to 50 µM in PBS (pH 7.4) containing 5% DMSO to ensure complete solubility.

  • Coat the donor compartment filter (PVDF, 0.45 µm) with 4 µL of porcine brain lipid extract (20 mg/mL in dodecane).

  • Add 200 µL of the compound solution to the donor well and 200 µL of PBS to the acceptor well.

  • Incubate at 37°C for 4 hours under gentle agitation (150 rpm).

  • Quantify compound concentration in both compartments using LC-MS/MS and calculate the effective permeability ( Papp​ ).

Protocol 2: Glutamate-Induced Excitotoxicity in Primary Cortical Neurons

Expertise & Causality: Glutamate challenge in primary neurons provides a robust model of excitotoxicity. We specifically avoid immortalized cell lines (like SH-SY5Y) for the final efficacy readout because their altered metabolic states and lack of mature synaptic networks do not accurately reflect primary neuronal vulnerability to calcium overload. Trustworthiness (Self-Validation): We employ an orthogonal, dual-readout system. We measure LDH release to quantify primary necrosis (membrane rupture) and Caspase-3 cleavage to quantify secondary apoptosis. A compound that only reduces LDH is merely delaying cell lysis; true neuroprotection must attenuate both pathways.

Step-by-Step Workflow:

  • Culture primary rat cortical neurons (E18) in Neurobasal medium supplemented with B27 for 14 days in vitro (DIV) to ensure mature synaptic network formation.

  • Pre-treat neurons with 1-benzhydryl-4-(2-iodobenzoyl)piperazine (0.1, 1, and 10 µM) or Tubastatin A (10 µM) for 2 hours.

  • Induce excitotoxicity by adding 100 µM Glutamate and 10 µM Glycine for 24 hours.

  • Readout A (Necrosis): Collect 50 µL of the supernatant and assay for Lactate Dehydrogenase (LDH) activity using a coupled enzymatic reaction (absorbance at 490 nm).

  • Readout B (Apoptosis): Lyse the remaining cells and quantify Caspase-3 activity using the fluorogenic substrate Ac-DEVD-AMC (Ex/Em = 380/460 nm).

Workflow Prep 1. Compound Preparation (BIP-2I in DMSO) BBB 2. BBB Permeability (PAMPA-BBB Assay) Prep->BBB Validation of CNS penetrance Tox 3. Cytotoxicity Profiling (MTT Assay) Prep->Tox Baseline viability Model 4. Excitotoxicity Model (Glutamate Challenge) Tox->Model Select sub-toxic dose Readout 5. Orthogonal Readouts (LDH & Caspase-3) Model->Readout Quantify protection

Self-validating experimental workflow for assessing neuroprotective efficacy.

Conclusion

Validating 1-benzhydryl-4-(2-iodobenzoyl)piperazine requires a rigorous approach that bridges physical chemistry with primary neurobiology. By utilizing the benzhydryl piperazine scaffold for superior CNS delivery and leveraging the 2-iodobenzoyl moiety for dual S1R/HDAC6 engagement, this compound demonstrates a distinct advantage over single-target, poorly penetrant alternatives like Tubastatin A. Implementing the self-validating protocols outlined above ensures that observed neuroprotection is both mechanistically sound and translationally relevant.

References

  • Title: Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors Source: ACS Medicinal Chemistry Letters URL: [Link]

  • Title: Allosteric Modulators of Sigma-1 Receptor: A Review Source: Frontiers in Pharmacology URL: [Link]

  • Title: Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids Source: ACS Omega URL: [Link]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine

This document provides a detailed protocol for the safe and compliant disposal of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine. As a specialized research chemical, its unique structure—incorporating a halogenated aromatic ri...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed protocol for the safe and compliant disposal of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine. As a specialized research chemical, its unique structure—incorporating a halogenated aromatic ring and a piperazine core—necessitates a rigorous and informed approach to waste management. This guide is designed for researchers, scientists, and drug development professionals, offering procedural clarity grounded in established safety and regulatory principles to ensure the protection of laboratory personnel and the environment.

Core Principles: Hazard Identification and Risk Assessment

Before any disposal activities commence, a thorough understanding of the compound's potential hazards is essential. While a specific, comprehensive Safety Data Sheet (SDS) for 1-Benzhydryl-4-(2-iodobenzoyl)piperazine may not be readily available, its structural components provide a strong basis for a risk assessment. The molecule contains an iodinated benzoyl group and a benzhydrylpiperazine scaffold.

  • Halogenated Organic Compound : The presence of iodine classifies this molecule as a halogenated organic compound. Such compounds are of particular concern because improper disposal (e.g., low-temperature incineration) can lead to the formation of highly toxic and persistent environmental pollutants, such as iodinated dioxins. Therefore, segregation from non-halogenated waste is the most critical step in its management.[1] The ultimate disposal method for halogenated organic wastes is typically high-temperature incineration in a regulated hazardous waste incinerator.[1]

  • Piperazine Moiety : Piperazine and its derivatives are known to be biologically active and can act as skin and respiratory irritants.[2][3] Some piperazine derivatives are classified as harmful if swallowed or inhaled.[4] Therefore, direct contact should be avoided by using appropriate Personal Protective Equipment (PPE).

  • Regulatory Framework : In the United States, the disposal of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5] This "cradle-to-grave" program mandates that generators of hazardous waste are responsible for its safe management from production to final disposal.[5]

Table 1: Anticipated Hazard Profile
Hazard ClassGHS PictogramSignal WordHazard StatementCausality and Precaution
Acute Toxicity, Oral GHS07Warning H302: Harmful if swallowed.Based on data for similar piperazine structures.[2][4] Do not eat, drink, or smoke when handling.
Skin Irritation GHS07Warning H315: Causes skin irritation.A common hazard for benzhydryl and piperazine derivatives.[2][6] Wear chemically resistant gloves.
Eye Irritation GHS07Warning H319: Causes serious eye irritation.Common for this class of chemicals.[2][6] Wear safety glasses or goggles.
Specific Target Organ Toxicity (Single Exposure) GHS07Warning H335: May cause respiratory irritation.Inhalation of dust should be avoided.[2] Handle in a well-ventilated area or chemical fume hood.
Hazard to the Aquatic Environment GHS09Warning H411: Toxic to aquatic life with long-lasting effects.Iodinated organic compounds can persist in the environment.[7] Do not dispose of down the drain.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe segregation, storage, and disposal of 1-Benzhydryl-4-(2-iodobenzoyl)piperazine waste. This includes pure, unreacted compound, contaminated consumables (e.g., weigh boats, gloves), and solutions.

Diagram 1: Disposal Decision Workflow

G start Waste Generated (1-Benzhydryl-4-(2-iodobenzoyl)piperazine) waste_char Characterize Waste: Is it a Halogenated Organic? start->waste_char segregate Segregate as HALOGENATED ORGANIC WASTE waste_char->segregate Yes non_halogen Segregate as Non-Halogenated Waste (Incorrect Path) waste_char->non_halogen No container Select Compatible Container (Glass or HDPE, Screw Cap) segregate->container labeling Is Container Labeled Correctly? - 'Hazardous Waste' - Full Chemical Name - Hazard Pictograms container->labeling apply_label Apply Correct Label labeling->apply_label No storage Store in Satellite Accumulation Area (SAA) - Keep Closed - Use Secondary Containment labeling->storage Yes apply_label->storage ehs_contact Contact Institutional EHS for Pickup storage->ehs_contact disposal Licensed Vendor Collects for High-Temperature Incineration ehs_contact->disposal

Sources

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